Cas no 1421500-99-3 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1421500-99-3
• MF: C₁₉H₂₁NO₅S
• MW: 375.438744306564
• CID: 5964717
• PubChem ID: 71788814
• Update Time: 2025-10-31

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• VU0536568-1
• AKOS024538325
• F6200-3755
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• 1421500-99-3

• Inchi： 1S/C19H21NO5S/c21-19(15-6-7-15,14-4-2-1-3-5-14)13-20-26(22,23)16-8-9-17-18(12-16)25-11-10-24-17/h1-5,8-9,12,15,20-21H,6-7,10-11,13H2
• InChI Key： OHOITYDUHJFWLD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(C3CC3)(O)C3=CC=CC=C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 375.11404394g/mol
• Monoisotopic Mass: 375.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.2Ų

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Research Brief on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1421500-99-3)

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1421500-99-3) is a novel sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound exhibits a unique structural framework, combining a benzodioxine moiety with a cyclopropyl-hydroxy-phenylethyl group, which suggests potential pharmacological activity. Recent studies have focused on its synthesis, characterization, and preliminary biological evaluation, aiming to explore its therapeutic potential.

The synthesis of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves a multi-step process, starting with the functionalization of the benzodioxine core. Key steps include sulfonamide formation and subsequent coupling with the cyclopropyl-hydroxy-phenylethyl moiety. Researchers have optimized the reaction conditions to achieve high yields and purity, as confirmed by spectroscopic techniques such as NMR and mass spectrometry. The compound's stability and solubility profiles have also been characterized, providing a foundation for further pharmacological studies.

Preliminary in vitro studies have demonstrated that N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits moderate inhibitory activity against certain enzymatic targets, including carbonic anhydrases and sulfotransferases. These findings suggest potential applications in the treatment of conditions such as glaucoma, epilepsy, or cancer, where modulation of these enzymes is therapeutically relevant. However, further mechanistic studies are required to elucidate the precise mode of action and selectivity of this compound.

In addition to its enzymatic inhibition, recent research has explored the compound's interactions with cellular receptors. Molecular docking simulations indicate that N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide may bind to specific GPCRs (G-protein-coupled receptors), although experimental validation is still ongoing. These preliminary results highlight the compound's potential as a lead molecule for the development of new therapeutics targeting neurological or inflammatory disorders.

Despite these promising findings, challenges remain in the development of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. Pharmacokinetic studies in animal models have revealed limited bioavailability, likely due to its poor membrane permeability. Researchers are currently investigating prodrug strategies and formulation approaches to improve its absorption and distribution. Additionally, toxicity assessments are underway to ensure its safety profile before advancing to clinical trials.

In conclusion, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a promising candidate for further drug development. Its unique chemical structure and preliminary biological activity warrant continued investigation. Future research should focus on optimizing its pharmacokinetic properties, elucidating its mechanism of action, and expanding its therapeutic potential. This compound exemplifies the innovative approaches being pursued in the chemical biology and medicinal chemistry fields to address unmet medical needs.